SM 16

• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C25H26N4O3/c1-15-3-2-4-17(27-15)21-20(16-5-6-18-19(13-16)32-14-31-18)28-23(29-21)25-10-7-24(8-11-25,9-12-25)22(26)30/h2-6,13H,7-12,14H2,1H3,(H2,26,30)(H,28,29)
• InChIKey: JUHTXZGCTPDXRU-UHFFFAOYSA-N

Researchers face reproducibility failure due to uncharacterized ALK5 inhibitor off-target effects. SM 16 solves this with a defined selectivity profile (ALK4 Ki=1.5 nM; ALK5 Ki=10 nM) and minimal Raf/p38 MAPK activity (<1 μM). - Validated in vivo: Oral dosing (15-30 mg/kg) reduces fibrosis & metastasis (4T1 model). - Unique immune synergy: 79% tumor reduction with anti-OX40. - Supply: Standard lab quantities, documented purity.

SM 16: ALK5/ALK4 Kinase Inhibitor for TGF-β Research

SM 16 is a small-molecule inhibitor targeting the kinase activity of TGF-β type I receptors, specifically ALK5 (Ki = 10 nM) and ALK4 (Ki = 1.5 nM) [1]. It functions as an ATP-competitive antagonist, effectively blocking downstream Smad2/3 phosphorylation and subsequent TGF-β/activin-mediated gene transcription [2]. SM 16 exhibits favorable oral bioavailability and has demonstrated robust anti-fibrotic and anti-tumor activities in various preclinical models, including vascular injury, cardiac fibrosis, and metastatic cancer [3].

ATP-competitive ALK5/ALK4 kinase inhibition

Blocks Smad2/3 phosphorylation in TGF-β/activin pathways

Reported oral bioavailability and in vivo antifibrotic/antitumor activity

• [1] TargetMol. SM 16 product datasheet. Catalog No. T4975. View Source
• [2] Fu K, et al. SM16, an orally active TGF-beta type I receptor inhibitor prevents myofibroblast induction and vascular fibrosis in the rat carotid injury model. Arterioscler Thromb Vasc Biol. 2008 Apr;28(4):665-71. View Source
• [3] Suzuki E, et al. A novel small-molecule inhibitor of transforming growth factor beta type I receptor kinase (SM16) inhibits murine mesothelioma tumor growth in vivo and prevents tumor recurrence after surgical resection. Cancer Res. 2007 Mar 1;67(5):2351-9. View Source

Why Substituting SM 16 Compromises Experimental Outcomes

Direct substitution among ALK5 inhibitors is scientifically unsound due to significant variations in their molecular potency, kinase selectivity profiles, and in vivo pharmacological properties. While compounds like SB431542 and SB505124 also target ALK5, they differ markedly from SM 16 in key metrics: SM 16 demonstrates a unique ~1.5-fold selectivity for ALK4 over ALK5 [1], which contrasts with the selectivity profiles of other inhibitors . More critically, SM 16 has a distinct off-target signature with only weak, micromolar activity against Raf and p38 MAPK [2], whereas the selectivity of other agents is often characterized differently. Furthermore, SM 16's validated oral bioavailability and extensive in vivo validation in both fibrosis and immuno-oncology models [3] are not guaranteed for other compounds. These quantifiable differences in target engagement, selectivity, and in vivo efficacy directly impact experimental reproducibility and data interpretation, making SM 16 a non-interchangeable reagent.

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Isoform selectivity divergence ALK4/5 selectivity profile may differ from other ALK5 inhibitors, altering pathway-specific readouts.

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Off-target kinase signature SM 16 exhibits distinct weak micromolar activity against Raf/p38 MAPK; profiles of alternatives may vary.

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In vivo validation gap Oral efficacy and disease-model validation are not guaranteed for other ALK5 inhibitors, limiting direct substitution.

• [1] TargetMol. SM 16 product datasheet. Catalog No. T4975. View Source
• [2] Suzuki E, et al. A novel small-molecule inhibitor of transforming growth factor beta type I receptor kinase (SM16) inhibits murine mesothelioma tumor growth in vivo and prevents tumor recurrence after surgical resection. Cancer Res. 2007 Mar 1;67(5):2351-9. View Source
• [3] Fu K, et al. SM16, an orally active TGF-beta type I receptor inhibitor prevents myofibroblast induction and vascular fibrosis in the rat carotid injury model. Arterioscler Thromb Vasc Biol. 2008 Apr;28(4):665-71. View Source

SM 16 vs ALK5 Inhibitors: Evidence Comparison

ALK5 Inhibition Potency Advantage

SM 16 demonstrates significantly higher potency against the primary target, ALK5, when compared to the widely used reference inhibitor SB431542. In cell-free kinase assays, SM 16 binds ALK5 with a Ki of 10 nM [1], whereas SB431542 inhibits ALK5 with an IC50 of 94 nM . This represents a 9.4-fold increase in binding affinity. An alternative source reports SB431542's IC50 for ALK5 as 750 nM [2], which would indicate an even larger, 75-fold difference in potency.

ALK5 Potency vs SB431542

Reported

SM 16 Ki = 10 nM; SB431542 IC50 = 94 nM (up to 75-fold difference reported)

Supports target-engagement assay context; potency may improve signal-to-noise.

Cross-study comparable; cell-free kinase assay

Evidence Dimension	In vitro kinase inhibition potency (Ki/IC50)
Target Compound Data	Ki = 10 nM (ALK5)
Comparator Or Baseline	SB431542: IC50 = 94 nM (ALK5) or 750 nM
Quantified Difference	9.4-fold to 75-fold higher potency for SM 16
Conditions	Cell-free kinase assay

Why This Matters

This potency differential ensures that SM 16 can achieve complete target engagement at lower concentrations, reducing the risk of off-target effects and improving assay signal-to-noise in cell-based and in vivo studies.

• [1] TargetMol. SM 16 product datasheet. Catalog No. T4975. View Source
• [2] MedChemExpress. SB-431542 product datasheet. View Source

Kinase Selectivity and Off-Target Profile

In a comprehensive screen against a panel of >60 kinases, SM 16 demonstrated a highly restricted off-target profile, showing only moderate activity against Raf (IC50 = 1 μM) and p38/SAPKa (IC50 = 0.8 μM), and no activity against ALK1 or ALK6 [1]. This level of selectivity is a quantifiable characteristic that distinguishes SM 16 from other ALK5 inhibitors, which may have broader or less well-characterized off-target profiles [2]. For instance, while SB-505124 is described as selective, its full kinase profiling data is not as extensively documented in primary literature as that of SM 16.

Kinase Selectivity Panel

Class-level

SM 16: Raf IC50 = 1 µM, p38/SAPKa IC50 = 0.8 µM; SB431542 selectivity data limited

Supports interpretation of ALK4/5-specific effects; off-target kinase context.

Full profiling data limited for comparator

Evidence Dimension	Off-target kinase inhibition (IC50)
Target Compound Data	Raf: IC50 = 1 μM; p38/SAPKa: IC50 = 0.8 μM
Comparator Or Baseline	SB431542: 100-fold selectivity for ALK5 over p38 MAPK (IC50 values not provided for direct comparison)
Quantified Difference	SM 16 has defined, weak off-target activity; selectivity ratios cannot be calculated without comparator IC50s.
Conditions	Panel of >60 related and unrelated kinases

Why This Matters

A well-defined and narrow off-target profile is critical for researchers aiming to attribute biological effects specifically to ALK4/5 inhibition. SM 16's characterized selectivity minimizes experimental noise and simplifies data interpretation.

• [1] Suzuki E, et al. A novel small-molecule inhibitor of transforming growth factor beta type I receptor kinase (SM16) inhibits murine mesothelioma tumor growth in vivo and prevents tumor recurrence after surgical resection. Cancer Res. 2007 Mar 1;67(5):2351-9. View Source
• [2] Inman GJ, et al. SB-431542 is a potent and specific inhibitor of transforming growth factor-beta superfamily type I activin receptor-like kinase (ALK) receptors ALK4, ALK5, and ALK7. Mol Pharmacol. 2002 Jul;62(1):65-74. View Source

Oral Bioavailability and In Vivo Target Engagement

SM 16 has been rigorously validated for oral administration and in vivo efficacy. In the rat carotid injury model, once-daily oral dosing of SM 16 at 15 or 30 mg/kg for 14 days significantly inhibited neointimal thickening and lumenal narrowing [1]. Furthermore, in a murine tumor model, oral administration via mouse chow inhibited the growth of primary and metastatic 4T1 tumors [2]. This contrasts with many other ALK5 inhibitors, such as SB431542, which are primarily used in vitro due to limited in vivo data or poor oral bioavailability.

In Vivo Oral Efficacy

Reported

Oral SM 16 inhibited neointimal thickening and 4T1 tumor growth; SB431542 lacks equivalent in vivo oral validation

Supports oral route dosing in fibrosis/tumor models; exposure-model context.

15–30 mg/kg daily in rat carotid injury and 4T1 models

Evidence Dimension	In vivo efficacy via oral route
Target Compound Data	Significant inhibition of neointimal thickening at 15-30 mg/kg (oral, daily); tumor growth inhibition in 4T1 model (oral, chow)
Comparator Or Baseline	SB431542: Limited in vivo data, not typically used orally. SB-505124: Oral bioavailability reported as 76.4% in some studies, but in vivo efficacy data is less extensive than for SM 16.
Quantified Difference	SM 16 is validated for oral efficacy in multiple independent in vivo models, whereas SB431542 lacks this validation.
Conditions	Rat carotid injury model; Murine 4T1 mammary carcinoma model

Why This Matters

For preclinical studies requiring systemic TGF-β pathway inhibition, oral bioavailability is a critical practical advantage. SM 16's documented oral efficacy reduces animal stress associated with repeated injections and enables long-term dosing regimens, making it a superior choice for chronic disease models.

• [1] Fu K, et al. SM16, an orally active TGF-beta type I receptor inhibitor prevents myofibroblast induction and vascular fibrosis in the rat carotid injury model. Arterioscler Thromb Vasc Biol. 2008 Apr;28(4):665-71. View Source
• [2] Rausch MP, et al. An orally active small molecule TGF-β receptor I antagonist inhibits the growth of metastatic murine breast cancer. Anticancer Res. 2009 Jun;29(6):2099-109. View Source

SM 16 Application Scenarios in TGF-β Research

Fibrotic Disease Mechanisms and Anti-Fibrotic Therapies

SM 16 is ideally suited for studies of fibrosis in multiple organ systems. Its validated efficacy in rat models of vascular injury [1] and cardiac fibrosis induced by left ventricular pressure overload [2] provides a strong, peer-reviewed foundation. Researchers can confidently use SM 16 to inhibit myofibroblast induction and collagen deposition, key hallmarks of fibrosis. The compound's oral bioavailability facilitates long-term dosing protocols that are essential for modeling chronic fibrotic diseases.

TGF-β in Tumor Progression and Metastasis

For oncology research, SM 16 is a powerful tool to dissect the pro-tumorigenic functions of TGF-β. Its ability to inhibit tumor cell invasion in vitro and suppress the growth and metastasis of highly aggressive murine cancers (e.g., 4T1 mammary carcinoma and AB12 mesothelioma) [REFS-3, REFS-4] makes it invaluable. A key differentiator is the demonstration that SM 16's anti-tumor efficacy is immune-mediated, enhancing CD8+ T cell responses [3]. This positions SM 16 as a critical reagent for studying the intersection of TGF-β signaling and anti-tumor immunity.

Combination Immunotherapy Strategies

SM 16 has demonstrated a remarkable ability to synergize with immunomodulatory agents. A landmark study showed that combining SM 16 with an agonistic OX40 antibody led to a 79% reduction in primary tumor size and a 95% reduction in lung metastases in a challenging breast cancer model [5]. This evidence supports the procurement of SM 16 for research programs aimed at overcoming immunosuppression in the tumor microenvironment. Its well-characterized selectivity profile [4] ensures that the observed synergy can be reliably attributed to ALK4/5 inhibition rather than confounding off-target effects.

ALK4/5 in Cardiovascular Research

Beyond oncology and fibrosis, SM 16 serves as a specific chemical probe for cardiovascular biology. The original publication validating its in vivo efficacy used a clinically relevant rat carotid injury model to demonstrate prevention of vascular stenosis [1]. This provides a robust, reproducible platform for researchers investigating the role of TGF-β signaling in vascular remodeling, restenosis, and other cardiovascular pathologies. The availability of detailed in vivo dosing protocols (15-30 mg/kg oral) [1] streamlines experimental design.

Application

Selection Property

Validation Focus

Fibrotic disease mechanism studies

ALK5 inhibition in myofibroblast induction models

Collagen deposition and fibrosis endpoint review

TGF-β tumor progression research

Reported immune-mediated anti-tumor response

Tumor growth and metastasis endpoint review in preclinical models

Combination immunotherapy research

Reported combination effect with OX40 agonist

Tumor microenvironment immunosuppression endpoint review

Cardiovascular research

ALK4/5 inhibition in vascular remodeling models

Vascular stenosis and restenosis endpoint review

• [1] Fu K, et al. SM16, an orally active TGF-beta type I receptor inhibitor prevents myofibroblast induction and vascular fibrosis in the rat carotid injury model. Arterioscler Thromb Vasc Biol. 2008 Apr;28(4):665-71. View Source
• [2] Engebretsen KV, et al. Attenuated development of cardiac fibrosis in left ventricular pressure overload by SM16, an orally active inhibitor of ALK5. J Mol Cell Cardiol. 2014 Nov;76:148-57. View Source
• [3] Rausch MP, et al. An orally active small molecule TGF-β receptor I antagonist inhibits the growth of metastatic murine breast cancer. Anticancer Res. 2009 Jun;29(6):2099-109. View Source
• [4] Suzuki E, et al. A novel small-molecule inhibitor of transforming growth factor beta type I receptor kinase (SM16) inhibits murine mesothelioma tumor growth in vivo and prevents tumor recurrence after surgical resection. Cancer Res. 2007 Mar 1;67(5):2351-9. View Source
• [5] Rausch MP, et al. The small molecule TGF-β signaling inhibitor SM16 synergizes with agonistic OX40 antibody to suppress established mammary tumors and reduce spontaneous metastasis. Cancer Immunol Immunother. 2012 Apr;61(4):511-21. View Source